1,3-Benzodioxol-5-yl[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone
CAS No.:
Cat. No.: VC16336353
Molecular Formula: C18H16N4O6S
Molecular Weight: 416.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H16N4O6S |
|---|---|
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | 1,3-benzodioxol-5-yl-[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone |
| Standard InChI | InChI=1S/C18H16N4O6S/c23-18(12-4-5-14-15(10-12)27-11-26-14)21-6-8-22(9-7-21)29(24,25)16-3-1-2-13-17(16)20-28-19-13/h1-5,10H,6-9,11H2 |
| Standard InChI Key | CONICYJUSDIZAF-UHFFFAOYSA-N |
| Canonical SMILES | C1CN(CCN1C(=O)C2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CC5=NON=C54 |
Introduction
1,3-Benzodioxol-5-yl[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone is a complex organic compound that integrates a benzodioxole moiety with a piperazine and a benzoxadiazole sulfonyl group. This compound belongs to the class of benzodioxoles and is characterized by its significant molecular weight and structural complexity. The compound's unique structure contributes to its potential therapeutic applications, particularly in the context of neurological disorders and inflammation.
Synthesis Methods
The synthesis of 1,3-Benzodioxol-5-yl[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone can be approached through several synthetic pathways. Common methods involve the use of specific reagents such as catalysts (e.g., Lewis acids), solvents (e.g., dimethylformamide), and controlled reaction conditions (temperature and time) to optimize yield and purity.
Biological Activities and Potential Applications
Research indicates that compounds with similar structures exhibit potential therapeutic applications, particularly in modulating neurotransmitter systems and inflammatory pathways. These compounds can show IC50 values in the nanomolar range against specific targets such as glycogen synthase kinase 3 beta.
| Biological Activity | Description |
|---|---|
| Neurological Disorders | Potential therapeutic applications due to modulation of neurotransmitter systems. |
| Inflammation | Involvement in inflammatory pathways suggests potential anti-inflammatory effects. |
| IC50 Values | Nanomolar range against specific targets like glycogen synthase kinase 3 beta. |
Analytical Techniques
Analytical techniques such as high-performance liquid chromatography (HPLC) or mass spectrometry (MS) are often employed to monitor reaction progress and ensure the purity of the synthesized compound.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume